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Compound of Interest

Compound Name: 5-Tert-butylnonan-5-amine

Cat. No.: B15358095

Disclaimer: The following application notes and protocols are generalized guidelines for the
handling and storage of a tertiary alkylamine with the proposed structure of 5-Tert-butylnonan-
5-amine. As of this writing, specific data for this compound is not readily available in public
chemical databases. Therefore, these procedures are based on the known properties and
hazards of similar tertiary alkylamines. All laboratory personnel must consult a comprehensive,
compound-specific Safety Data Sheet (SDS) if available and adhere to all institutional and
regulatory safety standards.

General Information

5-Tert-butylnonan-5-amine is a tertiary amine with a significant hydrophobic alkyl structure.
While specific reactivity data is unavailable, it is prudent to assume it shares properties with
other tertiary amines, which are typically basic and can act as nucleophiles. Higher molecular
weight amines are generally liquids or low-melting solids with limited water solubility.[1]

Hypothetical Physicochemical Data
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Property Hypothetical Value Notes
Molecular Formula C13H29N Based on the chemical name.
] Calculated from the molecular
Molecular Weight 199.38 g/mol
formula.
Colorless to pale yellow liquid Typical for higher molecular
Appearance ] i ] )
or low-melting solid weight amines.[1]
o ] Characteristic of many amines.
Odor Amine-like, fishy
[2]
- ) Estimated based on molecular
Boiling Point > 200 °C ]
weight.
- Insoluble in water; soluble in The large alkyl groups suggest
Solubility

organic solvents low water solubility.[1]

Safety and Handling Precautions

Tertiary amines can be hazardous, and appropriate precautions must be taken. Based on
similar compounds like tert-butylamine, this compound should be treated as potentially harmful
and flammable.[3][4]

2.1 Personal Protective Equipment (PPE)
» Eye Protection: Wear chemical safety goggles and a face shield.[5]

» Skin Protection: Use chemically resistant gloves (e.g., nitrile or neoprene), a lab coat, and
closed-toe shoes.[5]

o Respiratory Protection: Handle only in a well-ventilated area or a chemical fume hood. If
aerosols or vapors are generated, a NIOSH-approved respirator may be necessary.

2.2 General Handling
¢ Avoid contact with skin and eyes.[5]

e Do not breathe vapors or mist.[4]
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o Keep away from heat, sparks, and open flames.[3]

e Use non-sparking tools and ground all equipment when transferring large quantities to
prevent static discharge.[3][4]

e Wash hands thoroughly after handling.
2.3 First Aid Measures

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[5][6]

» In Case of Skin Contact: Immediately wash off with plenty of soap and water. Remove
contaminated clothing. Seek medical attention if irritation persists.[5]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing for at least 15 minutes and seek
immediate medical attention.[5]

« |If Swallowed: Do not induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Experimental Protocols

3.1 Receiving and Initial Storage

Upon receipt, inspect the container for any damage or leaks.

Verify that the label matches the order information.

Log the chemical into the laboratory inventory system.

Store the unopened container in a designated, well-ventilated, cool, and dry area away from
incompatible materials.[4][7]

3.2 Aliguoting and Sample Preparation Protocol

o Perform all operations within a certified chemical fume hood.
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e Don appropriate PPE as described in section 2.1.

e Place the stock container of 5-Tert-butylnonan-5-amine in a secondary container within the
fume hood.

 If the compound is a solid at room temperature, it may need to be gently warmed to be
transferred as a liquid. Use a water bath and avoid open flames.

o Carefully open the container.

e Using a clean, dry pipette or syringe, transfer the desired amount to a pre-weighed, labeled
secondary container.

 Tightly seal both the stock and secondary containers.
o Clean any spills immediately with an appropriate absorbent material.

o Properly dispose of all contaminated materials (pipette tips, gloves, etc.) as hazardous
waste.

» Record the amount taken in the laboratory notebook and on the inventory log.
3.3 Storage Protocol

» Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.
[4] A temperature range of 2-8°C is recommended for long-term stability.[5]

e Incompatible Materials: Keep away from strong oxidizing agents, acids, and sources of
ignition.[3][4]

o Container: Use the original container or a chemically compatible secondary container.

o Labeling: Ensure all containers are clearly labeled with the chemical name, concentration (if
diluted), date, and appropriate hazard warnings.

Storage Conditions Summary
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Parameter Condition Rationale

Cool (2-8°C) or Controlled To minimize degradation and
Temperature

Room Temperature vapor pressure.[3][9]

) ) To prevent oxidation and
Dry, inert gas (e.g., nitrogen or _ _ ,
Atmosphere ) reaction with atmospheric
argon) if necessary ]
moisture.

. i To prevent photochemical
Light Protect from light ]
degradation.

] ) To prevent the accumulation of
o Store in a well-ventilated area ] )
Ventilation ] potentially flammable or toxic
or cabinet
vapors.[4]
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Caption: Experimental workflow for handling 5-Tert-butylnonan-5-amine.
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Caption: Decision logic for the storage of 5-Tert-butylnonan-5-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for 5-Tert-butylnonan-
5-amine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15358095#handling-and-storage-procedures-for-5-
tert-butylnonan-5-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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